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Compound of Interest

Compound Name: Sulfuric acid;ZINC

Cat. No.: B152265

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for the reaction of zinc with hot, concentrated sulfuric acid.

Frequently Asked Questions (FAQS)

Q1: What are the primary products of the reaction between zinc and hot, concentrated sulfuric
acid?

The primary products are zinc sulfate (ZnSOa), sulfur dioxide (SO2), and water (H20). This is a
redox reaction where zinc is oxidized and the concentrated sulfuric acid acts as an oxidizing
agent.[1][2]

The balanced chemical equation for this primary reaction is: Zn(s) + 2H2SOa(conc, hot) -
ZnS0a(aq) + SO2(g) + 2H20(N[1][2][3]

Q2: Can other byproducts be formed in this reaction?

Yes, depending on the reaction conditions, other reduction products of sulfuric acid can be
formed. These byproducts primarily include hydrogen sulfide (H2S) and elemental sulfur (S).[1]
The formation of these byproducts is influenced by factors such as the concentration of the
sulfuric acid and the reaction temperature.

Possible side reactions include:
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e 3Zn + 4H2S04 - 3ZnS0a4 + S + 4H20[1]
e 47Zn + 5H2S04 — 4ZnS0a + H2S + 4H20[1]
Q3: Why is hydrogen gas (Hz) not a major product with hot, concentrated sulfuric acid?

While zinc reacts with dilute sulfuric acid to produce hydrogen gas, hot, concentrated sulfuric
acid is a strong oxidizing agent.[1][2] Instead of the simple displacement of hydrogen ions, the
sulfate ion is reduced, leading to the formation of sulfur dioxide, and potentially elemental sulfur
or hydrogen sulfide.[1]

Q4: What are the safety precautions | should take when performing this experiment?

This reaction should be conducted with extreme caution in a well-ventilated fume hood due to
the evolution of toxic gases (sulfur dioxide and potentially hydrogen sulfide). Appropriate
personal protective equipment (PPE), including safety goggles, a face shield, chemical-
resistant gloves (nitrile or neoprene), and a lab coat, is mandatory. An eyewash station and
safety shower should be readily accessible.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Reaction is very slow or not

starting.

The sulfuric acid may not be
sufficiently concentrated or hot.
The surface of the zinc metal
may be passivated with a layer
of oxide.

Gently heat the reaction
mixture in the fume hood.
Ensure you are using
concentrated sulfuric acid. If
using zinc granules, try
crushing them to expose a

fresh surface.

A yellow solid is forming in the

reaction vessel.

This is likely elemental sulfur, a
potential byproduct of the
reaction.

This indicates a side reaction
is occurring. Note the reaction
conditions (temperature,
concentration) for your
records. The sulfur can be
separated from the zinc sulfate
solution by filtration after the

reaction is complete.

A"rotten egg" smell is

detected.

This indicates the formation of
hydrogen sulfide (H2S) gas,
which is highly toxic.

IMMEDIATELY ensure the
experiment is being conducted
in a properly functioning fume
hood. Do not inhale the fumes.
If the smell is strong, cease the
experiment by carefully
stopping any heating and
allowing the apparatus to cool
before disassembly within the

fume hood.

The reaction is too vigorous

and splashing.

The rate of addition of zinc to
the hot acid was too fast, or

the temperature is too high.

Add the zinc metal to the acid
slowly and in small portions.
Control the heating carefully to
maintain a steady, but not

violent, reaction rate.

White precipitate forms upon

cooling or dilution.

The solution is supersaturated

with zinc sulfate.

Gently warm the solution to
redissolve the precipitate
before proceeding with any

subsequent steps. If dilution is
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necessary, use deionized
water and be aware of the
exothermic nature of diluting

concentrated acid solutions.

Product Identification and Analysis

The products and byproducts of this reaction can be identified and quantified using various
analytical techniques.

Table of Products and Byproducts

Substance Formula State Identification Method

Complexometric
Zinc Sulfate ZnS0Oa4 Aqueous titration with EDTA.[4]
[51[61[7]

Pungent odor (like
burnt matches); turns

acidified potassium

Sulfur Dioxide SOz Gas ) )
dichromate solution
from orange to green.
[8]

"Rotten egg" smell;

Hydrogen Sulfide H2S Gas turns lead acetate
paper black.[9][10][11]

Elemental Sulfur S Solid Yellow, insoluble solid.

Water H20 Liquid N/A

Experimental Protocols
Reaction of Zinc with Hot Concentrated Sulfuric Acid

Objective: To synthesize zinc sulfate and observe the gaseous products from the reaction of
zinc with hot, concentrated sulfuric acid.
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Materials:

e Zinc metal (granules or powder)

o Concentrated sulfuric acid (~98%)

o Beaker or flask

e Heating mantle or hot plate

e Gas outlet tube

o Test tubes

o Lead acetate paper

 Acidified potassium dichromate solution
Procedure:

e Set up the apparatus in a fume hood. Place a small amount of zinc metal in the beaker or
flask.

o Carefully add a measured volume of concentrated sulfuric acid to the reaction vessel.
o Connect a gas outlet tube to the flask to direct the evolved gases.
e Gently heat the mixture. Observe the rate of reaction.

 To test for sulfur dioxide, bubble the evolved gas through a test tube containing acidified
potassium dichromate solution. A color change from orange to green indicates the presence
of SOa.

» To test for hydrogen sulfide, place a piece of moist lead acetate paper at the outlet of the gas
tube. The paper turning black indicates the presence of HzS.

e Once the reaction is complete, allow the solution to cool. The remaining solution is aqueous
zinc sulfate.
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Quantification of Zinc Sulfate by Complexometric
Titration

Objective: To determine the concentration of the zinc sulfate produced.
Materials:

e Zinc sulfate solution (from the reaction)

0.05 M EDTA (ethylenediaminetetraacetic acid) solution

Ammonia buffer solution (pH 10)

Eriochrome Black T indicator

Burette, pipette, conical flask

Procedure:

o Pipette a known volume of the zinc sulfate solution into a conical flask.

« Dilute with deionized water.

e Add a small amount of ammonia buffer solution to bring the pH to approximately 10.[4][5][7]

e Add a few drops of Eriochrome Black T indicator. The solution should turn a wine-red color.

[41051[7]

« Titrate with the standardized EDTA solution until the color changes from red to a distinct
blue.[5]

¢ Record the volume of EDTA used and calculate the concentration of zinc sulfate.

Visualizations
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Products

Zinc (Zn) Zinc Sulfate (ZnSOa4)

Water (H20)

Sulfur Dioxide (SO2)
(Primary Gas)

Major Pathwa)

Side Reaction Sulfur (S)

(Byproduct)

Side Reaction

Hydrogen Sulfide (H2S)
(Byproduct)

No Reaction Yellow Solid Foul Smell Vigorous Reaction

No/Slow Reaction Yellow Solid Forms Rotten Egg Smell Reaction Too Vigorous

/ / &

Check Temp. & Acid Conc. Indicates Sulfur (S) byproduct. H2S Gas! Ensure Fume Hood is working. Add Zn slowly.
Expose Fresh Zn Surface Filter after cooling. Cease heating if necessary. Control heating.

o

Problem Resolved

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Reaction of Zinc with Hot
Concentrated Sulfuric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152265#identifying-byproducts-of-zinc-and-hot-
concentrated-sulfuric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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